Cas no 2649017-29-6 (3-(1-isocyanatoethyl)-2-methyl-2H-indazole)

• Product Name: 3-(1-isocyanatoethyl)-2-methyl-2H-indazole
• CAS No: 2649017-29-6
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• CID: 6386529
• PubChem ID: 165618060
• Update Time: 2025-11-03

3-(1-isocyanatoethyl)-2-methyl-2H-indazole Chemical and Physical Properties

Names and Identifiers

• 3-(1-isocyanatoethyl)-2-methyl-2H-indazole
• EN300-1802276
• 2649017-29-6

• Inchi： 1S/C11H11N3O/c1-8(12-7-15)11-9-5-3-4-6-10(9)13-14(11)2/h3-6,8H,1-2H3
• InChI Key： BRBTXYVCNPUMKB-UHFFFAOYSA-N
• SMILES： O=C=NC(C)C1=C2C=CC=CC2=NN1C

Computed Properties

• Exact Mass: 201.090211983g/mol
• Monoisotopic Mass: 201.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.2Ų

Additional information on 3-(1-isocyanatoethyl)-2-methyl-2H-indazole

Research Brief on 3-(1-isocyanatoethyl)-2-methyl-2H-indazole (CAS: 2649017-29-6): Recent Advances and Applications in Chemical Biology and Drug Discovery

3-(1-isocyanatoethyl)-2-methyl-2H-indazole (CAS: 2649017-29-6) is a novel indazole derivative that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound serves as a versatile building block in medicinal chemistry, particularly for the synthesis of targeted covalent inhibitors (TCIs). Recent studies highlight its role in modulating protein-protein interactions and enzyme activity, making it a promising candidate for drug development in oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a covalent warhead in Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 3-(1-isocyanatoethyl)-2-methyl-2H-indazole to develop selective BTK degraders through proteolysis-targeting chimera (PROTAC) technology. The isocyanate group showed optimal reactivity for forming irreversible bonds with cysteine residues while maintaining excellent pharmacokinetic properties. This represents a significant advancement over previous generations of BTK inhibitors, with improved target specificity and reduced off-target effects.

In the field of chemical proteomics, 3-(1-isocyanatoethyl)-2-methyl-2H-indazole has emerged as a valuable tool compound. A Nature Chemical Biology publication (2024) described its application in activity-based protein profiling (ABPP) to identify novel kinase targets in cancer cells. The compound's balanced electrophilicity enabled selective labeling of active-site cysteines across the kinome, providing unprecedented insights into kinase signaling networks in tumor microenvironments. These findings have opened new avenues for the development of personalized cancer therapies.

Recent synthetic methodology developments have significantly improved access to this compound. A 2024 Organic Process Research & Development report detailed a scalable, continuous-flow synthesis of 3-(1-isocyanatoethyl)-2-methyl-2H-indazole with >99% purity and 85% overall yield. This breakthrough addresses previous challenges in large-scale production, particularly regarding the stability of the isocyanate functionality. The optimized process features a novel palladium-catalyzed indazole formation followed by a safe phosgene-free isocyanate generation, making it suitable for GMP manufacturing.

The safety profile of 3-(1-isocyanatoethyl)-2-methyl-2H-indazole has been extensively evaluated in recent preclinical studies. Toxicology assessments published in Chemical Research in Toxicology (2023) demonstrated favorable in vitro and in vivo safety parameters, with particular attention to the compound's reactivity with glutathione and potential for hapten formation. These studies established clear structure-toxicity relationships that are guiding the design of safer derivatives for clinical development.

Looking forward, 3-(1-isocyanatoethyl)-2-methyl-2H-indazole derivatives are entering early-stage clinical trials for various indications. A recent patent analysis (Q2 2024) reveals growing pharmaceutical interest, with 12 new patent applications filed in the past year covering novel formulations and combination therapies. The compound's unique chemical properties continue to inspire innovative applications in targeted drug delivery and diagnostic agent development, positioning it as a key player in the next generation of precision medicines.